Cas no 16584-01-3 (2-Butyl-2H-benzo[d][1,2,3]triazole)

• Product Name: 2-Butyl-2H-benzo[d][1,2,3]triazole
• CAS No: 16584-01-3
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD00962172
• CID: 840934
• PubChem ID: 3343351
• Update Time: 2025-11-02

2-Butyl-2H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-2H-benzo[d][1,2,3]triazole
• 2-Butyl-2H-benzotriazole
• 2-Butylbenzotriazole
• 2-butyl-2H-benzo[d][1,2,3]triazole（WS203414）
• 16584-01-3
• W17524
• CHEMBL4072288
• DB-203235
• AS-61889
• AKOS022184248
• MFCD00962172
• 2-butyl-2H-1,2,3-benzotriazole
• SCHEMBL9222921
• BDBM50234603
• CS-0059973

• MDL： MFCD00962172
• Inchi： 1S/C10H13N3/c1-2-3-8-13-11-9-6-4-5-7-10(9)12-13/h4-7H,2-3,8H2,1H3
• InChI Key： DRFDQBZSCVSFKT-UHFFFAOYSA-N
• SMILES： N1(CCCC)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 175.111
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 292 ºC
• Flash Point: 130 ºC

Additional information on 2-Butyl-2H-benzo[d][1,2,3]triazole

2-Butyl-2H-benzo[d][1,2,3]triazole (CAS 16584-01-3): A Comprehensive Technical Overview

2-Butyl-2H-benzo[d][1,2,3]triazole (CAS 16584-01-3) is a specialized heterocyclic compound that has garnered significant attention in various industrial and research applications. This benzotriazole derivative is particularly valued for its unique molecular structure and functional properties, making it a subject of interest in fields ranging from materials science to specialty chemicals.

The molecular structure of 2-Butyl-2H-benzo[d][1,2,3]triazole features a triazole ring fused with a benzene ring, along with a butyl substituent at the 2-position. This configuration contributes to its notable chemical stability and versatile reactivity. With a molecular formula of C10H13N3 and a molecular weight of 175.23 g/mol, this compound exhibits properties that are intermediate between simple aromatic compounds and more complex heterocycles.

Recent advancements in UV stabilizer technology have highlighted the importance of 2-Butyl-2H-benzo[d][1,2,3]triazole derivatives. These compounds are increasingly being studied for their potential in polymer stabilization, particularly in applications requiring resistance to photodegradation. The growing demand for durable materials in automotive and construction industries has driven research into optimizing the performance of such benzotriazole-based additives.

In the field of organic electronics, researchers are exploring the use of 2-Butyl-2H-benzo[d][1,2,3]triazole as a building block for conjugated polymers and small-molecule semiconductors. Its ability to modify electronic properties while maintaining thermal stability makes it attractive for optoelectronic applications, including organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with current trends in green energy solutions and sustainable technology development.

The synthesis of 2-Butyl-2H-benzo[d][1,2,3]triazole typically involves cyclization reactions of appropriately substituted precursors. Modern synthetic approaches focus on improving atom economy and reducing environmental impact, reflecting the chemical industry's shift toward greener processes. Recent publications have described optimized routes that achieve higher yields while minimizing byproduct formation.

Analytical characterization of 2-Butyl-2H-benzo[d][1,2,3]triazole employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed information about the compound's structure and purity, which is crucial for quality control in industrial applications. The development of more sensitive analytical methods continues to be an active area of research.

From a commercial perspective, the market for benzotriazole derivatives like 2-Butyl-2H-benzo[d][1,2,3]triazole is experiencing steady growth. Industry reports indicate increasing demand in sectors such as coatings, adhesives, and specialty chemicals. Manufacturers are responding by developing improved formulations and expanding production capacities to meet the needs of diverse applications.

Safety considerations for handling 2-Butyl-2H-benzo[d][1,2,3]triazole follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this material in powder or solution form. Material safety data sheets provide comprehensive guidance for safe storage and handling procedures.

Current research directions for 2-Butyl-2H-benzo[d][1,2,3]triazole include exploring its potential in biomedical applications and catalysis. Some studies suggest that modified benzotriazole structures may exhibit interesting biological activities, opening possibilities for pharmaceutical research. Additionally, the compound's ability to coordinate with metals is being investigated for catalytic applications in organic synthesis.

The future outlook for 2-Butyl-2H-benzo[d][1,2,3]triazole appears promising, with potential expansions into emerging technologies. As industries continue to seek high-performance additives and specialty chemicals, the unique properties of this compound position it as a valuable component in advanced material development. Ongoing research will likely uncover new applications and optimized formulations in the coming years.